Cas no 2918-67-4 (N-Cyclohexyl-2-methyl-acrylamide)

• Product name: N-Cyclohexyl-2-methyl-acrylamide
• CAS No: 2918-67-4
• MF: C₁₀H₁₇NO
• MW: 167.24808
• MDL: MFCD00078432
• CID: 281314
• PubChem ID: 76215

N-Cyclohexyl-2-methyl-acrylamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-cyclohexyl-2-methyl-
• N-CYCLOHEXYL METHACRYLAMIDE
• CYCLOHEXYL METHACRYLAMIDE
• N-cyclohexyl-2-methyl-acrylamide
• N-cyclohexyl-2-methyl-prop-2-enamide
• N-Cyclohexyl-methacrylamid
• N-cyclohexyl-methacrylamide
• FT-0634550
• K9L4U9H7JS
• A819801
• EINECS 220-853-4
• NS00049635
• 2918-67-4
• SCHEMBL184537
• N-cyclohexyl-2-methylprop-2-enamide
• JBLADNFGVOKFSU-UHFFFAOYSA-N
• N-Cyclohexyl-2-methyl-2-propenamide
• N-Cyclohexyl-2-methylprop-2-enimidic acid
• 2-Propenamide, N-cyclohexyl-2-methyl-
• N-Cyclohexylmethacrylamide
• DTXSID50951775
• AKOS005207093
• N-Cyclohexyl-2-methyl-acrylamide

• MDL： MFCD00078432
• Inchi： InChI=1S/C10H17NO/c1-8(2)10(12)11-9-6-4-3-5-7-9/h9H,1,3-7H2,2H3,(H,11,12)
• InChI Key： JBLADNFGVOKFSU-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C(C)=C)CCCCC1

Computed Properties

• Exact Mass: 167.13100
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.95
• Boiling Point: 319.2°Cat760mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.475 
• PSA: 29.10000
• LogP: 2.40230

N-Cyclohexyl-2-methyl-acrylamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

N-Cyclohexyl-2-methyl-acrylamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-Cyclohexyl-2-methyl-acrylamide

N-Cyclohexyl-2-methyl-acrylamide (CAS No. 2918-67-4): An Overview of Its Properties, Applications, and Recent Research

N-Cyclohexyl-2-methyl-acrylamide (CAS No. 2918-67-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclohexyl group with a 2-methyl-acrylamide moiety, making it an interesting candidate for various applications. In this article, we will delve into the properties, synthesis methods, and recent research developments surrounding N-Cyclohexyl-2-methyl-acrylamide.

Chemical Structure and Physical Properties

N-Cyclohexyl-2-methyl-acrylamide is a white to off-white crystalline solid with the molecular formula C₁₀H₁₇NO₂. Its molecular weight is approximately 183.24 g/mol. The compound exhibits good solubility in organic solvents such as methanol, ethanol, and acetone but is relatively insoluble in water. The presence of the cyclohexyl group and the 2-methyl-acrylamide moiety imparts unique chemical and physical properties to the molecule, making it suitable for a wide range of applications.

Synthesis Methods

The synthesis of N-Cyclohexyl-2-methyl-acrylamide can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of cyclohexylamine with 2-methylacryloyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic acyl substitution, yielding the desired product with high yield and purity. Another approach involves the condensation of cyclohexylamine with 2-methylacrylic acid using a dehydrating agent like dicyclohexylcarbodiimide (DCC) or N,N'-carbonyldiimidazole (CDI).

Applications in Materials Science

N-Cyclohexyl-2-methyl-acrylamide has found applications in the development of advanced materials due to its ability to participate in polymerization reactions. When incorporated into polymer chains, it can enhance the mechanical properties, thermal stability, and chemical resistance of the resulting materials. For instance, copolymers containing N-Cyclohexyl-2-methyl-acrylamide have been used in the production of coatings, adhesives, and composites. Recent studies have also explored its use in stimuli-responsive materials, where changes in environmental conditions such as pH or temperature can trigger specific responses from the polymer network.

Pharmaceutical Applications

In the pharmaceutical industry, N-Cyclohexyl-2-methyl-acrylamide has shown promise as a building block for drug delivery systems and prodrugs. Its structural features make it an attractive candidate for modifying drug molecules to improve their solubility, stability, and bioavailability. For example, researchers have synthesized prodrugs by conjugating therapeutic agents with N-Cyclohexyl-2-methyl-acrylamide, which can then be cleaved under physiological conditions to release the active drug. This approach has been particularly useful for enhancing the delivery of poorly soluble drugs.

Recent Research Developments

The scientific community continues to explore new applications and properties of N-Cyclohexyl-2-methyl-acrylamide. A recent study published in the Journal of Polymer Science investigated the use of this compound in developing biodegradable polymers for tissue engineering applications. The researchers found that copolymers containing N-Cyclohexyl-2-methyl-acrylamide exhibited excellent biocompatibility and degradation profiles, making them suitable for use as scaffolds in tissue regeneration.

Another notable study focused on the use of N-Cyclohexyl-2-methyl-acrylamide in developing smart hydrogels for controlled drug release. The hydrogels were designed to respond to specific stimuli such as pH or temperature changes, allowing for precise control over drug release kinetics. This research has significant implications for improving therapeutic outcomes in various medical conditions.

Safety Considerations

While N-Cyclohexyl-2-methyl-acrylamide offers numerous benefits, it is important to handle this compound with care due to its potential health effects. Proper personal protective equipment (PPE) should be worn during handling to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain product stability and prevent degradation.

In conclusion, N-Cyclohexyl-2-methyl-acrylamide (CAS No. 2918-67-4) is a multifaceted compound with a wide range of applications in materials science and pharmaceutical research. Its unique chemical structure and properties make it an invaluable component in various advanced materials and drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.